Cas no 1250115-55-9 (4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine)

• Product Name: 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine
• CAS No: 1250115-55-9
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5187487
• PubChem ID: 62388148
• Update Time: 2025-07-30

4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine Chemical and Physical Properties

Names and Identifiers

• 4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine
• 4',4'-Dimethyl-3',4'-dihydro-2'h-spiro[cyclopropane-1,1'-naphthalen]-2-amine
• Spiro[cyclopropane-1,1'(2'H)-naphthalen]-2-amine, 3',4'-dihydro-4',4'-dimethyl-
• 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine

• Inchi： 1S/C14H19N/c1-13(2)7-8-14(9-12(14)15)11-6-4-3-5-10(11)13/h3-6,12H,7-9,15H2,1-2H3
• InChI Key： KRKVCTDCIYQSQJ-UHFFFAOYSA-N
• SMILES： NC1CC21C1C=CC=CC=1C(C)(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine

Introduction to 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine (CAS No. 1250115-55-9)

The compound 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine, identified by its CAS number 1250115-55-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate spirocyclic structure and naphthalene core, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique architectural features of this compound, including the spirocyclopropane moiety and the amine functional group, make it a promising candidate for further exploration in synthetic chemistry and biological evaluation.

Recent studies have highlighted the versatility of spirocyclic compounds in medicinal chemistry, emphasizing their ability to modulate biological targets with high specificity. The spirocyclopropane ring in 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine introduces a rigid framework that can influence the conformational preferences of the molecule, potentially enhancing its binding affinity to biological receptors. This structural motif has been increasingly recognized for its role in designing novel pharmacophores that exhibit improved pharmacokinetic properties.

The naphthalene scaffold in this compound further contributes to its chemical diversity, providing a platform for diverse functionalization strategies. Naphthalene derivatives are well-documented for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of the amine group at the 2-position of the naphthalene ring in 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine suggests potential interactions with nucleophilic sites on biological targets, which could be exploited for therapeutic intervention.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine have been facilitated by advances in synthetic methodologies. The spirocyclopropane core can be constructed through a variety of cycloaddition reactions, including [3+2] cycloadditions involving aziridines or dipoles derived from carbonyl compounds. These reactions often proceed with high regioselectivity and yield, making them suitable for large-scale production.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to various protein receptors, suggesting its potential as an inhibitor or modulator of key signaling pathways. Such insights are crucial for designing targeted therapies that address specific pathological conditions.

The pharmacological profile of 4',4'-dimethyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-2-amine is currently under investigation in preclinical studies. Initial findings indicate that this compound exhibits promising activity against certain enzymatic targets associated with inflammatory and degenerative diseases. The combination of structural rigidity provided by the spirocyclopropane ring and the versatile functional group at the naphthalene core positions this molecule as a valuable scaffold for drug discovery efforts.

Future research directions may focus on optimizing the synthetic routes to 4',4'-dimethyl-3',4 '-dihydro -2'H -spirocyclopropane -1 , 1' -naphthalene -2 -amine to improve scalability and cost-efficiency. Additionally, exploring derivatives of this compound through structural modifications could lead to novel analogs with enhanced biological activity or reduced toxicity. The integration of machine learning algorithms into virtual screening processes may accelerate the identification of lead compounds derived from this scaffold.

In conclusion, 4' , 4' -dimethyl -3' , 4' -dihydro -2'H -spirocyclopropane -1 , 1' -naphthalene -2 -amine ( CAS No . 1250115 -55 -9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further development as a therapeutic agent. As research progresses, this compound is poised to play a crucial role in advancing our understanding of molecular interactions and developing innovative treatments for various diseases.